![molecular formula C9H13NO B2932976 4-[(Ethylamino)methyl]phenol CAS No. 45966-19-6](/img/structure/B2932976.png)
4-[(Ethylamino)methyl]phenol
Cat. No. B2932976
M. Wt: 151.209
InChI Key: QXPDGPSSMVINMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07435815B2
Procedure details
prepared by reaction of ethylamine with 4-hydroxy-benzaldehyde
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:3])[CH3:2].[OH:4][C:5]1[CH:12]=[CH:11][C:8]([CH:9]=O)=[CH:7][CH:6]=1>>[CH2:1]([NH:3][CH2:9][C:8]1[CH:11]=[CH:12][C:5]([OH:4])=[CH:6][CH:7]=1)[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=CC=C(C=O)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)NCC1=CC=C(C=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
